[3-(3-Bromophenyl)-1,2,4-oxadiazol-5-YL]methanamine

• IUPAC Name: [3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]methanamine
• InChI: InChI=1S/C9H8BrN3O/c10-7-3-1-2-6(4-7)9-12-8(5-11)14-13-9/h1-4H,5,11H2
• InChI Key: CNYSURCYRCFOLK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C2=NOC(=N2)CN
• Molecular Formula: C9H8BrN3O
• Molecular Weight: 254.08 g/mol

Description

“[3-(3-Bromophenyl)-1,2,4-oxadiazol-5-YL]methanamine” is a compound that contains a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic ring composed of two carbon atoms, two nitrogen atoms, and one oxygen atom. This compound also contains a 3-bromophenyl group and a methanamine group.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazole derivatives, such as “[3-(3-Bromophenyl)-1,2,4-oxadiazol-5-YL]methanamine”, involves various methods. One method involves the reaction of phenyl acetic acid derivatives with thiosemicarbazide in the presence of POCl3.

Molecular Structure Analysis

The molecular structure of “[3-(3-Bromophenyl)-1,2,4-oxadiazol-5-YL]methanamine” includes a 1,2,4-oxadiazole ring, a 3-bromophenyl group, and a methanamine group. The presence of these groups and their positions in the molecule can cause differences in its properties due to variations in the electronic environment.

Scientific Research Applications

Medicinal Chemistry

3-(3-Bromophenyl)-1,2,4-oxadiazol-5-YL]methanamine: exhibits potential in medicinal chemistry due to its structural features. Researchers have explored its use as a scaffold for designing novel drugs. Key aspects include:

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Antiviral Activity

The compound’s unique structure suggests antiviral potential. Researchers have investigated its effects against various viruses, including HIV. .

Organic Synthesis

3-(3-Bromophenyl)-1,2,4-oxadiazol-5-YL]methanamine: can serve as a versatile building block in organic synthesis:

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Future Directions

Oxadiazole derivatives, such as “[3-(3-Bromophenyl)-1,2,4-oxadiazol-5-YL]methanamine”, have potential applications in medicine and agriculture due to their desirable biological activity. New methods of obtaining complex structures containing oxadiazole rings are being sought due to the growing interest in heterocyclic systems. These compounds could be used in the future in medicine and agriculture based on these techniques.